5-amino-2-bromo-3-fluoroBenzonitrile

• IUPAC Name: 5-amino-2-bromo-3-fluorobenzonitrile
• InChI: InChI=1S/C7H4BrFN2/c8-7-4(3-10)1-5(11)2-6(7)9/h1-2H,11H2
• InChI Key: GXOYVRIPRIHESK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C#N)Br)F)N
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol

Description

5-Amino-2-bromo-3-fluorobenzonitrile is a halogenated aromatic nitrile with the molecular formula C₇H₄BrFN₂ (molecular weight: 239.03 g/mol). This compound features an amino (-NH₂) group at position 5, bromine at position 2, and fluorine at position 3 on the benzonitrile scaffold. The strategic placement of these substituents influences its electronic, steric, and pharmacological properties, making it a valuable intermediate in medicinal chemistry and material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-2-bromo-3-fluorobenzonitrile typically involves multi-step reactions starting from commercially available precursors. One common method involves the bromination of 3-fluorobenzonitrile using brominating agents such as 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) to introduce the bromo group at the desired position

Industrial Production Methods

Industrial production methods for 5-amino-2-bromo-3-fluorobenzonitrile are often optimized for large-scale synthesis. These methods may involve continuous flow processes and the use of catalysts to enhance reaction efficiency and yield. Specific details on industrial production methods are proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

5-amino-2-bromo-3-fluorobenzonitrile undergoes various types of chemical reactions, including:

Substitution Reactions: The bromo and fluoro substituents can be replaced by other functional groups through nucleophilic aromatic substitution reactions.

Coupling Reactions: It can participate in palladium-catalyzed Suzuki coupling reactions with boronic acids to form biaryl compounds.

Reduction Reactions: The nitrile group can be reduced to an amine under appropriate conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium amide or potassium tert-butoxide in polar aprotic solvents.

Suzuki Coupling: Palladium catalysts, boronic acids, and bases like potassium carbonate in solvents such as toluene or ethanol.

Reduction: Hydrogen gas with metal catalysts like palladium on carbon or lithium aluminum hydride in ether solvents.

Major Products

Biaryl Compounds: Formed through Suzuki coupling.

Amines: Resulting from the reduction of the nitrile group.

Scientific Research Applications

5-amino-2-bromo-3-fluorobenzonitrile has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and materials.

Medicine: Investigated for its role in the synthesis of drug candidates with potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 5-amino-2-bromo-3-fluorobenzonitrile depends on its specific application. In chemical reactions, it acts as a substrate that undergoes transformation through various pathways, such as nucleophilic substitution or coupling reactions. The molecular targets and pathways involved in its biological or medicinal applications are subject to ongoing research and may vary based on the specific context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The following table compares 5-amino-2-bromo-3-fluorobenzonitrile with key analogs based on substituent patterns, molecular weight, and physicochemical properties:

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Properties
5-Amino-2-bromo-3-fluorobenzonitrile	Not Provided	C₇H₄BrFN₂	239.03	2-Br, 3-F, 5-NH₂	High polarity, moderate lipophilicity
4-Amino-3-bromo-2-fluoro-5-methylbenzonitrile	927388-87-2	C₉H₈BrFN₂O	259.08	3-Br, 2-F, 4-NH₂, 5-CH₃	Increased steric bulk due to methyl group
5-Bromo-3-fluoro-2-methoxybenzonitrile	1247885-38-6	C₈H₅BrFNO	230.03	5-Br, 3-F, 2-OCH₃	Lower solubility in polar solvents
5-Amino-2-fluorobenzonitrile	37705-82-1	C₇H₅FN₂	133.15	2-F, 5-NH₂	Higher aqueous solubility
2-Benzyloxy-3-bromo-5-fluorobenzonitrile	1951439-43-2	C₁₄H₉BrFNO	306.13	3-Br, 5-F, 2-OCH₂C₆H₅	Enhanced lipophilicity

Key Observations :

• Amino vs.
• Bromine vs.
• Molecular Weight Impact : Larger substituents (e.g., benzyloxy in 2-Benzyloxy-3-bromo-5-fluorobenzonitrile) significantly increase molecular weight, reducing synthetic accessibility and metabolic stability.

Pharmacological and Physicochemical Profiles

Solubility and Lipophilicity:

• 5-Amino-2-bromo-3-fluorobenzonitrile: Moderate logP (~2.5) due to balanced polar (NH₂, CN) and nonpolar (Br, F) groups.
• 5-Amino-2-fluorobenzonitrile: Lower logP (~1.8) owing to the absence of bromine, enhancing aqueous solubility but reducing membrane permeability.
• 2-Benzyloxy-3-bromo-5-fluorobenzonitrile : High logP (~3.7) due to the benzyloxy group, favoring lipid bilayer penetration but limiting solubility.

Metabolic Stability and CYP Inhibition:

• The amino group in the target compound may reduce CYP3A4 inhibition compared to methoxy-substituted analogs, which often act as stronger inhibitors.
• Bromine substitution can slow oxidative metabolism, increasing half-life relative to non-halogenated analogs like 5-amino-2-fluorobenzonitrile.